3-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C17H16N4O5S/c18-10-14-17(20-5-4-19-14)26-12-3-6-21(11-12)27(22,23)13-1-2-15-16(9-13)25-8-7-24-15/h1-2,4-5,9,12H,3,6-8,11H2
• InChI Key: IRNJPBUHYDUDEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2C#N)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C17H16N4O5S
• Molecular Weight: 388.4 g/mol

Description

The compound contains several functional groups including a pyrazine ring, a pyrrolidine ring, a benzodioxine ring, a sulfonyl group, and a nitrile group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the benzodioxine and pyrrolidine rings, followed by the introduction of the sulfonyl group, and finally the coupling with the pyrazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxine and pyrrolidine rings would likely adopt a chair conformation, while the pyrazine ring would be planar. The sulfonyl group would likely be in an equatorial position to minimize steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The nitrile group could undergo hydrolysis to form a carboxylic acid, while the sulfonyl group could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of the functional groups and the overall molecular structure. For example, the presence of the nitrile and sulfonyl groups could increase the polarity of the compound, affecting its solubility and reactivity.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be of interest in medicinal chemistry for the development of new pharmaceuticals, or in materials science for the development of new organic materials.